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Compound of Interest

Compound Name: MM3122

Cat. No.: B15567103

For Researchers, Scientists, and Drug Development Professionals

Introduction

MM3122 is a potent and selective small molecule inhibitor of host cell serine proteases,
including Transmembrane Protease, Serine 2 (TMPRSS2), matriptase, and hepsin.[1][2][3]
These proteases are crucial for the entry of various viruses, including SARS-CoV-2, into host
cells.[3][4][5] By inhibiting these proteases, MM3122 effectively blocks viral uptake and
replication.[1][2][6] These application notes provide detailed protocols for the preparation of
MM3122 working solutions in Phosphate-Buffered Saline (PBS) for both in vivo and in vitro
studies.

MM3122 Properties

A summary of the key properties of MM3122 is provided in the table below.
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Property Value Reference
Molecular Weight 665.76 g/mol [1]
Appearance Solid, white to off-white powder  [1]
- Highly soluble in DMSO (125
Solubility [1]
mg/mL)
3 years at -20°C, 2 years at
Storage (Powder) [1]
4°C
, 6 months at -80°C, 1 month at
Storage (in Solvent) 20°C [1]

Mechanism of Action: Inhibition of Viral Entry

MM3122 targets host cell proteases, such as TMPRSS2, that are hijacked by viruses like
SARS-CoV-2 to cleave and activate their spike proteins, a necessary step for viral fusion with
the host cell membrane. By inhibiting these proteases, MM3122 prevents viral entry and

subsequent replication.
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Preparation of MM3122 Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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